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Abstract

The discovery of the kisspeptin signaling system, initially recognized for its role in suppressing
cancer metastasis, has revolutionized our understanding of reproductive neuroendocrinology.
While the Kissl gene and its product, kisspeptin, have been extensively studied, particularly in
mammals, the evolutionary history and functional significance of its paralog, Kiss2, are less
completely understood. This technical guide provides a comprehensive overview of the
evolution of the Kiss2 gene across the vertebrate lineage. It details its discovery, distribution,
functional divergence from Kiss1, and the ultimate loss or modification of the gene in certain
taxa. This document synthesizes current research to offer a detailed resource for professionals
in reproductive biology, neuroscience, and pharmacology, highlighting key experimental
methodologies and presenting quantitative data for comparative analysis.

Introduction: The Emergence of a Second
Kisspeptin

The kisspeptin system, a critical regulator of the hypothalamic-pituitary-gonadal (HPG) axis,
was initially thought to be governed by a single ligand-receptor pair: kisspeptin (encoded by
Kissl1) and its receptor, GPR54 (also known as KISS1R).[1][2][3] However, research in non-
mammalian vertebrates revealed a more complex picture. In 2009, a paralogous gene, termed

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b12386166?utm_src=pdf-interest
https://academic.oup.com/biolreprod/article/79/4/776/2557727
https://pmc.ncbi.nlm.nih.gov/articles/PMC2761114/
https://pubmed.ncbi.nlm.nih.gov/22137912/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Kiss2, was identified in the brain of amphibians.[4][5][6] This discovery was soon followed by
the identification of Kiss2 in other vertebrate lineages, including fish.[7]

Synteny analysis confirmed that Kiss1 and Kiss2 are paralogous genes, likely arising from the
two rounds of whole-genome duplication (1R and 2R) that occurred early in vertebrate
evolution.[8][9][10] This duplication event also gave rise to multiple kisspeptin receptor genes in
non-mammalian species, namely gpr54-1 (the ortholog of mammalian GPR54) and gpr54-2.[8]
[11] The presence of a second kisspeptin gene and multiple receptors in many vertebrates
suggests a more intricate regulatory system than that observed in mammals, where only Kiss1
and GPR54 are present.[8][11]

Phylogenetic Distribution and Gene Loss

The distribution of the Kiss2 gene across vertebrates is not uniform, indicating a dynamic
evolutionary history marked by both conservation and gene loss.

e Presence in Early Vertebrates: The Kiss2 gene is present in agnathans, fish, and
amphibians, suggesting its ancient origins.[5] It has also been identified in some reptiles,
such as turtles and lizards.[4][5]

e Loss in Avian and Crocodilian Lineages: The Kiss2 gene appears to have been completely
lost in birds.[4][5] In crocodilians, the Kiss2-like gene is considered nonfunctional due to the
presence of premature stop codons.[4][12]

o Mutation and Potential Non-functionality in Primates: A Kiss2-like gene has been identified in
the genome of primates, including humans.[4][5] However, this gene is likely nonfunctional
as the precursor polypeptide lacks the necessary glycine residue for C-terminal amidation, a
crucial step for peptide activity.[4][5] Synthetic amidated human KISS2 peptide can activate
the human GPR54 receptor, but the non-amidated form is inactive.[4]

e Loss in Marsupial and Placental Mammals: It is hypothesized that the Kiss2 gene was lost
before the divergence of metatherians (marsupials) and eutherians (placental mammals), as
the opossum lacks a Kiss2 gene.[5][8] Monotremes, such as the platypus, retain both Kiss1
and Kiss2 genes.[9]

This differential retention and loss of Kiss genes across vertebrate lineages are summarized in
the table below.
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Vertebrate Group Kiss1l Gene Status Kiss2 Gene Status
Agnatha (Lamprey) Present Present
Chondrichthyes (Sharks) Present Present
Actinopterygii (Ray-finned ) )
] Present (some species lost) Present (some species lost)
fishes)
Sarcopterygii (Lobe-finned
i Present Present
fishes)
Amphibia (Frogs,
Present Present

Salamanders)
Reptilia (Turtles, Lizards) Present Present
Reptilia (Crocodilians) Present Pseudogene
Aves (Birds) Present Absent
Mammalia (Monotremes) Present Present
Mammalia (Marsupials) Present Absent

] ) Pseudogene (in primates) or
Mammalia (Eutherians) Present

Absent

Functional Divergence of Kissl and Kiss2

The retention of both Kiss1 and Kiss2 in many vertebrate lineages suggests that they may
have distinct, non-redundant functions. Studies in teleost fish, where both genes are often
present and active, have provided the most insight into their functional divergence.

 Differential Expression and Regulation: In several fish species, Kiss1 and Kiss2 exhibit
distinct expression patterns in the brain. For example, in zebrafish, Kiss1 neurons are
located in the habenula, while Kiss2 neurons are found in the preoptic area and
hypothalamus.[7] This anatomical separation suggests they are involved in different neural
circuits. Furthermore, their expression can be differentially regulated by steroid hormones.[7]

[8]
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o Potency at Kisspeptin Receptors: The peptide products of Kiss1 and Kiss2 can exhibit
different potencies in activating the kisspeptin receptors. In some teleosts, the Kiss2
decapeptide appears to be more effective than the Kissl decapeptide at inducing
gonadotropin release.[13]

e Role in Reproduction: While both kisspeptins are implicated in the regulation of the HPG
axis, their specific roles may differ. In some fish, Kiss2 appears to have a more dominant role
in controlling gonadotropin release and pubertal onset, while Kiss1 may be involved in other
functions.[13][14][15] However, in other species, the Kissl system shows a stronger
correlation with the regulation of the HPG axis.[16]

The Kisspeptin Signaling Pathway

The binding of kisspeptin (either Kiss1 or Kiss2) to its G-protein coupled receptor
(KISS1R/GPR54) initiates a downstream signaling cascade. This pathway is crucial for the
stimulation of gonadotropin-releasing hormone (GnRH) neurons.[2][17]

The primary signaling pathway involves the activation of phospholipase C (PLC), leading to the
production of inositol triphosphate (IP3) and diacylglycerol (DAG).[2][17] IP3 triggers the
release of intracellular calcium, while DAG activates protein kinase C (PKC).[2] This cascade
ultimately leads to the depolarization of GnRH neurons and the release of GnRH.[2]

Below is a diagram illustrating the canonical kisspeptin signaling pathway.
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Caption: Canonical Kisspeptin Signaling Pathway.

Experimental Protocols

The study of the Kiss2 gene and its product involves a variety of molecular and physiological
techniques. Below are outlines of key experimental protocols.

Quantitative Real-Time PCR (gPCR) for Kiss2 Gene
Expression

This technique is used to quantify the levels of Kiss2 mRNA in different tissues or under various
experimental conditions.

Methodology:

RNA Extraction: Total RNA is extracted from tissues of interest using a suitable method, such
as TRIzol reagent, followed by DNase treatment to remove genomic DNA contamination.[18]

o cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse
transcriptase enzyme and oligo(dT) or random primers.[18][19]

¢ gPCR Reaction: The qPCR reaction is performed using a real-time PCR system with a
fluorescent dye (e.g., SYBR Green) or a probe-based assay.[18][20] Gene-specific primers
for Kiss2 and a reference gene (e.g., B-actin, GAPDH) are used.[19][21]

» Data Analysis: The relative expression of Kiss2 mRNA is calculated using the AACT method,
normalizing the data to the expression of the reference gene.[16][20]
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Caption: Workflow for gPCR analysis of Kiss2 expression.
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In Situ Hybridization (ISH) for Localization of Kiss2
MRNA

ISH is used to visualize the anatomical location of cells expressing Kiss2 mRNA within tissue

sections, particularly in the brain.

Methodology:

Tissue Preparation: Animals are perfused, and the tissues (e.g., brain) are dissected, fixed,
and cryoprotected before being sectioned on a cryostat.

Probe Synthesis: A digoxigenin (DIG)-labeled antisense RNA probe specific for Kiss2 mRNA
is synthesized by in vitro transcription. A sense probe is used as a negative control.

Hybridization: The tissue sections are hybridized with the labeled probe overnight at an

appropriate temperature.

Washing and Detection: The sections are washed to remove unbound probe, and the
hybridized probe is detected using an anti-DIG antibody conjugated to an enzyme (e.g.,
alkaline phosphatase).

Visualization: A chromogenic substrate is added to produce a colored precipitate, allowing for
the visualization of Kiss2-expressing cells under a microscope.

Receptor Binding Assays

These assays are used to determine the binding affinity of Kiss2 peptides to their receptors.

Methodology:

o Cell Culture and Transfection: A suitable cell line (e.g., COS-7, HEK293) is cultured and

transiently transfected with a plasmid expressing the kisspeptin receptor of interest.[4]

Membrane Preparation: Cell membranes expressing the receptor are prepared by
homogenization and centrifugation.

Binding Reaction: The membranes are incubated with a radiolabeled kisspeptin ligand (e.g.,
125]-kisspeptin) and varying concentrations of unlabeled Kiss2 peptide.
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e Separation and Counting: Bound and free radioligand are separated by filtration, and the
radioactivity of the bound fraction is measured using a gamma counter.

» Data Analysis: The binding affinity (Ki or IC50) of the Kiss2 peptide is determined by
analyzing the competition binding data.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the Kiss2 gene and
its product.

Table 1. Comparative Expression of kiss1 and kiss2 mRNA in Teleost Brains

. . . Relative kiss1 Relative kiss2
Species Brain Region ) . Reference
Expression Expression

Zebrafish (Danio

) Habenula High Low [7]
rerio)
] ) Preoptic
Zebrafish (Danio ]
) Area/Hypothalam  Low High [7]
rerio)
us

Chub Mackerel _
Present (higher

(Scomber Brain Present ) [22]
) ) than kiss1)
japonicus)
Red Seabream Increased during

) Hypothalamus - ] [23]
(Pagrus major) spawning

Grass Puffer ]
] ] Increased during
(Takifugu Brain - ) [24]
. breeding season
niphobles)

Table 2: Effects of Kisspeptin Administration on Gonadotropin Gene Expression in Teleosts
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. Kisspeptin Ihf mRNA fshf mRNA
Species Treatment Reference
Type Change Change
Nile Tilapia )
_ _ In vitro
(Oreochromis  Kiss2-10 o Increased Increased [25]
o (pituitary)
niloticus)
Grass Puffer
(Takifugu gpKiss2 In vivo Increased Increased [24]
niphobles)
Striped Bass
(Morone Kiss2 In vivo Increased Increased [2]
saxatilis)
Turbot ]
_ In vitro
(Scophthalmu  Kiss2 o Increased Increased [26]
] (pituitary)
S maximus)

Logical Relationships in Kisspeptin Evolution

The evolutionary history of the kisspeptin system can be visualized as a series of gene
duplication and loss events.
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Caption: Evolutionary history of the Kiss1 and Kiss2 genes.

Conclusion and Future Directions

The Kiss2 gene has a rich and complex evolutionary history, characterized by its ancient
origins in early vertebrates and subsequent loss or modification in several major lineages. In
taxa where it is retained, particularly in teleost fish, Kiss2 plays a crucial, and often distinct, role
in reproductive regulation compared to its paralog, Kissl1. For researchers and professionals in
drug development, understanding the functional nuances of the Kiss2 system in different
species is paramount. The differential potency and expression of Kiss2 peptides and their
receptors present opportunities for the development of more specific and targeted therapies for
reproductive disorders.

Future research should focus on elucidating the precise functions of Kiss2 in a wider range of
non-mammalian vertebrates. Further investigation into the signaling pathways activated by
Kiss2, and how they may differ from those activated by Kiss1, will be critical. Additionally,
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exploring the upstream regulatory mechanisms that govern the differential expression of Kiss1
and Kiss2 will provide a more complete picture of the kisspeptin system's role in vertebrate
reproduction. This knowledge will not only enhance our fundamental understanding of
neuroendocrine evolution but also pave the way for novel therapeutic strategies.
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